2-Chloroisonicotinic acid
Overview
Description
2-Chloroisonicotinic acid, also known as this compound, is a useful research compound. Its molecular formula is C6H4ClNO2 and its molecular weight is 157.55 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 40139. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chlorinated Compounds in Environmental and Agricultural Research
Environmental Impact and Toxicology of Chlorinated Compounds : A study on 2,4-dichlorophenoxyacetic acid (2,4-D), a widely used herbicide, reviews its environmental presence and toxicological effects, highlighting the importance of monitoring and understanding the impact of chlorinated herbicides on ecosystems and human health (Zuanazzi et al., 2020).
Chlorogenic Acid in Metabolic Syndrome : Chlorogenic acid, another chlorinated compound, has been extensively studied for its health-promoting properties, including antioxidant, anti-inflammatory, and antidiabetic effects, demonstrating the potential of chlorinated compounds in medical and nutritional research (Santana-Gálvez et al., 2017).
Pharmacological Effects of Chlorogenic Acid : Highlighting its broad pharmacological potential, including hepatoprotective, cardioprotective, and anti-obesity effects, this review underscores the diverse applications of chlorinated compounds in drug development and dietary supplements (Naveed et al., 2018).
Potential Applications in Chemical Synthesis and Drug Development
Catalytic Properties and Chemical Reactions : The catalysis of the electrochemical reduction of carbon dioxide, involving chlorinated intermediates, showcases the role of chlorinated compounds in facilitating environmentally beneficial chemical reactions (Costentin et al., 2013).
Chemical Treatment and Material Science : Acid-activated clays, involving chlorinated acids, are used for enhancing surface properties for new applications, indicating the significance of chlorinated compounds in material science and industrial applications (Komadel, 2016).
Safety and Hazards
2-Chloroisonicotinic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to wear personal protective equipment/face protection, avoid ingestion and inhalation, and keep containers tightly closed in a dry, cool, and well-ventilated place .
Future Directions
Mechanism of Action
Target of Action
It is known that this compound is used as a biochemical reagent in life science research .
Mode of Action
It is known to be used as a biological material or organic compound in life science related research
Biochemical Pathways
It is known that this compound is used in life science research, suggesting that it may interact with various biochemical pathways .
Result of Action
It is known to be used in life science research, suggesting that it may have various effects at the molecular and cellular level .
Action Environment
As a biochemical reagent used in life science research, it is likely that its action and efficacy may be influenced by various environmental factors such as temperature, ph, and the presence of other compounds .
Properties
IUPAC Name |
2-chloropyridine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXCOHSRHFCHCHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60284985 | |
Record name | 2-Chloroisonicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60284985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6313-54-8 | |
Record name | 2-Chloroisonicotinic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6313-54-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 40139 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006313548 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6313-54-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40139 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Chloroisonicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60284985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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